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Compound of Interest |
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CAS No.: 25333-83-9
Cat. No.: B14684581
Get Quote
. J

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of
Propionylpromazine, a phenothiazine-based tranquilizer used in research. Adherence to
these procedures is critical for ensuring laboratory safety, environmental protection, and
regulatory compliance. The following step-by-step guidance is intended for researchers,
scientists, and drug development professionals.

I. Hazard Assessment and Regulatory Context

While the Safety Data Sheet (SDS) for Propionylpromazine hydrochloride may not classify it
as a hazardous substance under the Globally Harmonized System (GHS), its structural
similarity to other phenothiazine derivatives, such as Chlorpromazine, warrants a cautious
approach to its disposal.[1][2][3] Chlorpromazine is recognized as a toxic substance requiring
specific disposal protocols, including incineration.[3]

Furthermore, regulations from the Environmental Protection Agency (EPA) under the Resource
Conservation and Recovery Act (RCRA) govern the disposal of pharmaceutical waste.[4] It is
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imperative that laboratory personnel consult their institution's Environmental Health and Safety
(EHS) department to ensure compliance with all federal, state, and local regulations.

Il. Step-by-Step Disposal Protocol

The recommended method for the disposal of Propionylpromazine and its containers is
incineration by a licensed hazardous waste disposal company. This approach ensures the
complete destruction of the compound, minimizing the potential for environmental
contamination.

1. Personal Protective Equipment (PPE):

» Before handling Propionylpromazine, always wear appropriate PPE, including:
o Safety goggles
o Chemical-resistant gloves (nitrile or neoprene)
o Laboratory coat

2. Segregation and Labeling:

« Do not mix Propionylpromazine waste with other chemical waste streams unless explicitly
approved by your EHS department.

¢ Collect all waste Propionylpromazine (pure compound, solutions, and contaminated
materials) in a dedicated, clearly labeled, and sealed waste container.

e The label should include:
o "Hazardous Waste - Propionylpromazine”

o The full chemical name: 1-[10-[3-(dimethylamino)propyl]-10H-phenothiazin-2-yl]-1-
propanone

o Accumulation start date

o The primary hazard statement: "Toxic" (as a precautionary measure)
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. Disposal of Contaminated Materials:

Any materials that have come into contact with Propionylpromazine, such as pipette tips,
gloves, and bench paper, should be considered contaminated and disposed of in the
designated Propionylpromazine waste container.

. Empty Containers:

Empty Propionylpromazine containers should be triple-rinsed with a suitable solvent (e.g.,
ethanol or methanol).

The rinsate must be collected and treated as hazardous waste, added to the designated
Propionylpromazine waste container.

After triple-rinsing, the container can be disposed of according to your institution's guidelines
for non-hazardous laboratory glass or plastic. Deface the label before disposal.

. Arranging for Pickup and Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the
segregated Propionylpromazine waste.

Do not attempt to dispose of Propionylpromazine down the drain or in regular trash.

lll. Environmental Hazard Data

While specific ecotoxicity data for Propionylpromazine is limited, data for the closely related
compound Chlorpromazine highlights the potential for environmental harm. This data
underscores the importance of proper disposal to prevent release into aquatic ecosystems.
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Compound Organism Test Type Result Reference
) Ceriodaphnia ) o Toxicological
Chlorpromazine ] Chronic Toxicity
dubia (water flea) effects observed
Brachionus
_ _ 0.833-1.795
Chlorpromazine calyciflorus 24h LC50
mg/L

(rotifer)

] Daphnia magna
Chlorpromazine 48h EC50 1.805 mg/L
(water flea)

) Artemia sp.
Promethazine ) ) 48h LC50 18.10 pg/mL
(brine shrimp)

LC50 (Lethal Concentration 50): The concentration of a chemical which kills 50% of a sample
population. EC50 (Effective Concentration 50): The concentration of a drug that gives half-

maximal response.

IV. Experimental Workflow and Decision Diagram

To facilitate the correct disposal procedure, the following workflow and decision-making
diagram should be followed.
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Caption: Disposal workflow for Propionylpromazine waste.
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By adhering to these procedures, laboratory personnel can ensure the safe and
environmentally responsible disposal of Propionylpromazine, thereby upholding the highest
standards of laboratory safety and chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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